molecular formula C17H16O5 B8320750 (4-{[2-(Methoxycarbonyl)benzyl]oxy}phenyl)acetic acid

(4-{[2-(Methoxycarbonyl)benzyl]oxy}phenyl)acetic acid

Cat. No. B8320750
M. Wt: 300.30 g/mol
InChI Key: UBFBCWXZPLMOHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-{[2-(Methoxycarbonyl)benzyl]oxy}phenyl)acetic acid is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H16O5

Molecular Weight

300.30 g/mol

IUPAC Name

2-[4-[(2-methoxycarbonylphenyl)methoxy]phenyl]acetic acid

InChI

InChI=1S/C17H16O5/c1-21-17(20)15-5-3-2-4-13(15)11-22-14-8-6-12(7-9-14)10-16(18)19/h2-9H,10-11H2,1H3,(H,18,19)

InChI Key

UBFBCWXZPLMOHR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC=C1COC2=CC=C(C=C2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxyphenylacetic acid (760 mg, 4.995 mmol) was dissolved in ethanol (99.5%, 20 ml). Potassium hydroxide (560.5 mg, 9.99 mmol) was added. The mixture was stirred at room temperature for 30 minutes. 2-Bromomethylbenzoic acid methyl ester (1144.2 mg, 4.995 mmol) was then dropped in. The resulting mixture was heated to reflux for 2 hours and then evaporated in vacuum to dry. Water and ethyl acetate were added into the residue and the phases were separated. The water phase was acidified with 10% hydrochloric acid, pH˜5, and then extracted with ethyl acetate. The organic phase was dried with magnesium sulphate and evaporated in vacuum to dry. Chromatography of the residue on a column (ISOLUTE® SI, 5 g/6 ml) using DCM, MeOH/DCM (1:99) as eluant gave the desired product (262 mg), yield 17.5%.
Quantity
760 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
560.5 mg
Type
reactant
Reaction Step Two
Quantity
1144.2 mg
Type
reactant
Reaction Step Three
Yield
17.5%

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